Cas no 832113-71-0 (1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid
• CAS No: 832113-71-0
• MF: C₂₁H₁₃Cl₂N₃O₃
• MW: 426.2529
• MDL: MFCD05664166
• CID: 4659750
• Update Time: 2025-06-14

1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2,4-DICHLOROPHENOXY)PHENYL]-5-PHENYL-[1,2,3]TRIAZOLE-4-CARBOXYLIC ACID
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[4-(2,4-dichlorophenoxy)phenyl]-5-phenyl-
• 1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid

• MDL： MFCD05664166
• Inchi： InChI=1S/C21H13Cl2N3O3/c22-14-6-11-18(17(23)12-14)29-16-9-7-15(8-10-16)26-20(13-4-2-1-3-5-13)19(21(27)28)24-25-26/h1-12H,(H,27,28)
• InChI Key： YTVWMTWDAMIYGL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C(=O)O)N=NN2C3=CC=C(C=C3)OC4=C(C=C(C=C4)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid

Comprehensive Overview of 1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid (CAS No. 832113-71-0)

The compound 1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid (CAS No. 832113-71-0) is a structurally complex molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. With its unique triazole core and dichlorophenoxy substituents, this compound exhibits remarkable potential for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its properties due to its versatile reactivity and potential biological activities.

One of the key features of 1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid is its triazole-carboxylic acid moiety, which is known for its ability to form hydrogen bonds and interact with biological targets. This makes it a promising candidate for the development of novel therapeutic agents. The presence of the dichlorophenoxy group further enhances its lipophilicity, which can influence its pharmacokinetic properties. Recent studies have highlighted its potential in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In the context of current research trends, CAS No. 832113-71-0 is often discussed alongside topics such as green chemistry and sustainable synthesis. Scientists are investigating eco-friendly methods to synthesize this compound, minimizing the use of hazardous reagents and reducing waste. This aligns with the growing demand for environmentally responsible chemical processes. Additionally, the compound's structural similarity to known bioactive molecules has sparked interest in its potential as a lead compound for drug development.

The versatility of 1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid extends beyond pharmaceuticals. Its unique electronic properties make it a candidate for applications in organic electronics and advanced materials. For instance, its conjugated system and ability to form stable complexes with metals could be exploited in the design of organic light-emitting diodes (OLEDs) or sensors. This multidisciplinary appeal underscores the importance of continued research into its synthesis and functionalization.

From a synthetic perspective, the preparation of CAS No. 832113-71-0 involves multi-step reactions, often starting from readily available precursors such as phenyltriazoles and dichlorophenol derivatives. Optimizing these synthetic routes is a focal point for chemists aiming to improve yields and reduce costs. Recent advancements in catalysis and microwave-assisted synthesis have shown promise in streamlining the production of this compound, making it more accessible for large-scale applications.

In summary, 1-[4-(2,4-Dichlorophenoxy)phenyl]-5-phenyl-[1,2,3]triazole-4-carboxylic acid represents a fascinating area of study with broad implications across multiple scientific disciplines. Its combination of structural complexity and functional diversity positions it as a valuable tool for researchers exploring new frontiers in chemistry and biology. As interest in triazole-based compounds continues to grow, this molecule is poised to play a pivotal role in future innovations.